Cas no 87420-43-7 (Hexadecanoic acid, 1,1'-[(1R)-1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediyl] ester)

• Product Name: Hexadecanoic acid, 1,1'-[(1R)-1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediyl] ester
• CAS No: 87420-43-7
• MF: C₅₈H₁₁₁NO₇S
• MW: 966.569458246231
• CID: 6626454
• Update Time: 2024-01-08

Hexadecanoic acid, 1,1'-[(1R)-1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediyl] ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 1,1'-[(1R)-1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediyl] ester

• Inchi： 1S/C58H111NO7S/c1-7-10-13-16-19-22-25-28-31-34-37-40-43-46-54(60)59-53(57(63)66-58(4,5)6)51-67-50-52(65-56(62)48-45-42-39-36-33-30-27-24-21-18-15-12-9-3)49-64-55(61)47-44-41-38-35-32-29-26-23-20-17-14-11-8-2/h52-53H,7-51H2,1-6H3,(H,59,60)/t52-,53+/m1/s1
• InChI Key： GSRMFGLPZIIYJT-UVJRJONQSA-N
• SMILES： [C@H](OC(=O)CCCCCCCCCCCCCCC)(CSC[C@H](NC(=O)CCCCCCCCCCCCCCC)C(OC(C)(C)C)=O)COC(=O)CCCCCCCCCCCCCCC

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 905.0±65.0 °C(Predicted)
• pka: 14.15±0.46(Predicted)